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Compound of Interest

Compound Name: Zinc iodate

Cat. No.: B1357762 Get Quote

An In-Depth Technical Guide to the Solubility of Zinc Iodate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility of zinc iodate (Zn(IO₃)₂) in

various solvents. The information is tailored for researchers, scientists, and professionals in

drug development who require a thorough understanding of this compound's solubility

characteristics for applications such as analytical reagents and medicinal preservatives.

Quantitative Solubility Data
The solubility of zinc iodate is influenced by the solvent, temperature, and the presence of

other electrolytes. The following tables summarize the available quantitative data to facilitate

comparison.

Table 1: Solubility of Zinc Iodate in Aqueous Solutions
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Solvent
Temperatur
e (°C)

Solubility (
g/100 mL)

Molar
Solubility
(mol/L)

Solubility
Product
(Ksp)

Source(s)

Water 20 0.07749 1.87 x 10⁻³ - [1]

Water 20.2 - - - [2]

Water 25

0.622 (

g/100g

solution)

- 3.9 x 10⁻⁶ [3][4][5]

Water 28.4 - - - [2]

Water 40.6 - - - [2]

Hot Water -
Soluble in 77

parts
- - [3][5]

Note: The solubility in hot water is qualitatively described as soluble in 77 parts, meaning 1

gram of zinc iodate dissolves in 77 mL of hot water.

Table 2: Solubility of Zinc Iodate Dihydrate (Zn(IO₃)₂ ·
2H₂O) in Water

Temperature (°C)
Molar Solubility
(mol/L)

Solubility Product
(Ksp)

Source(s)

Not Specified - 4.1 x 10⁻⁶ [6]

Table 3: Qualitative Solubility of Zinc Iodate in Various
Solvents
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Solvent Solubility Source(s)

Alkali Solutions Soluble [1]

Nitric Acid Soluble [1]

Ammonia Soluble [1]

Dioxane-Water Mixtures Soluble [7]

Factors Influencing the Solubility of Zinc Iodate
The dissolution of zinc iodate in a solution is a dynamic equilibrium that can be influenced by

several factors. Understanding these factors is crucial for controlling the concentration of zinc

and iodate ions in solution.

Solubility of Zinc Iodate

Temperature Common Ion Effect Complex Ion Formation pH of the Solution Solvent Polarity

Addition of Zn²⁺ or IO₃⁻ ions
decreases solubility

Ligands (e.g., NH₃)
can increase solubility

In acidic solutions (e.g., HNO₃),
IO₃⁻ reacts, increasing solubility

In alkaline solutions,
formation of zinc hydroxide complexes

can affect solubility

Click to download full resolution via product page

Caption: Factors affecting zinc iodate solubility.

Experimental Protocols for Solubility Determination
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Accurate determination of zinc iodate solubility requires precise experimental methods. The

following are detailed protocols for key techniques.

Gravimetric Method
This method involves the preparation of a saturated solution, followed by the evaporation of the

solvent and weighing the remaining solute.

Protocol:

Preparation of Saturated Solution:

Add an excess amount of solid zinc iodate to a known volume of the solvent in a conical

flask.

Continuously agitate the mixture at a constant temperature until equilibrium is reached

(typically 24-48 hours). The presence of undissolved solid confirms saturation.

Sample Withdrawal and Filtration:

Allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant using a pipette fitted with a filter to

prevent the transfer of solid particles.

Evaporation and Weighing:

Transfer the filtered saturated solution to a pre-weighed evaporating dish.

Evaporate the solvent gently using a water bath or a hot plate at a low temperature to

avoid decomposition of the zinc iodate.

Dry the residue in an oven at an appropriate temperature until a constant weight is

achieved.

The weight of the residue corresponds to the mass of zinc iodate dissolved in the known

volume of the solvent.
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Iodometric Titration Method
This titrimetric method is used to determine the concentration of the iodate ion in a saturated

solution.

Protocol:

Preparation of Saturated Solution:

Prepare a saturated solution of zinc iodate as described in the gravimetric method.

Sample Preparation for Titration:

Accurately pipette a known volume of the clear, saturated solution into a conical flask.

Reaction with Iodide:

Acidify the solution with a dilute strong acid (e.g., sulfuric acid).

Add an excess of potassium iodide (KI) solution. The iodate ions will react with the iodide

ions in the acidic medium to liberate iodine (I₂).

The reaction is: IO₃⁻ + 5I⁻ + 6H⁺ → 3I₂ + 3H₂O.

Titration:

Titrate the liberated iodine with a standardized sodium thiosulfate (Na₂S₂O₃) solution.

The reaction is: I₂ + 2S₂O₃²⁻ → 2I⁻ + S₄O₆²⁻.

As the endpoint approaches (the solution turns pale yellow), add a few drops of starch

indicator. The solution will turn a deep blue-black color.

Continue the titration until the blue color disappears, which indicates the endpoint.

Calculation:

From the volume and concentration of the sodium thiosulfate solution used, calculate the

moles of iodine, and subsequently the moles of iodate in the original sample. This allows
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for the determination of the molar solubility of zinc iodate.

UV-Visible Spectrophotometry
This spectroscopic method can be used if a colored complex of zinc or iodate can be formed,

or by measuring the absorbance of the iodate ion directly in the UV region.

Protocol:

Preparation of Standard Solutions:

Prepare a series of standard solutions of zinc iodate with known concentrations.

Preparation of Saturated Solution:

Prepare a saturated solution and filter it as previously described.

Absorbance Measurement:

Measure the absorbance of the standard solutions and the saturated solution at a specific

wavelength using a UV-Visible spectrophotometer. For iodate, this is typically in the UV

range.

Calibration Curve and Concentration Determination:

Plot a calibration curve of absorbance versus concentration for the standard solutions.

Use the absorbance of the saturated solution to determine its concentration from the

calibration curve.

Experimental Workflow
The general workflow for determining the solubility of zinc iodate involves several key stages,

from sample preparation to data analysis.
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Caption: Workflow for solubility determination.
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This technical guide provides essential information on the solubility of zinc iodate, intended to

support research and development activities. For specific applications, it is recommended to

consult the primary literature for detailed experimental conditions and further data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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